3-Chloro-2,4-difluoro-5-methylpyridine

• IUPAC Name: 3-chloro-2,4-difluoro-5-methylpyridine
• InChI: InChI=1S/C6H4ClF2N/c1-3-2-10-6(9)4(7)5(3)8/h2H,1H3
• InChI Key: LDQCWZYLJKRUHM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C(=C1F)Cl)F
• Molecular Formula: C6H4ClF2N
• Molecular Weight: 163.55 g/mol

Description

3-Chloro-2,4-difluoro-5-methylpyridine is a chemical compound with the molecular formula C6H4ClF2N and a molecular weight of 163.55. It is a liquid at room temperature.

Molecular Structure Analysis

The molecular structure of 3-Chloro-2,4-difluoro-5-methylpyridine consists of a pyridine ring with chlorine, fluorine, and methyl substituents. The InChI key for this compound is LDQCWZYLJKRUHM-UHFFFAOYSA-N.

Chemical Reactions Analysis

While specific chemical reactions involving 3-Chloro-2,4-difluoro-5-methylpyridine are not detailed in the search results, similar compounds are known to participate in Suzuki–Miyaura coupling reactions.

Physical And Chemical Properties Analysis

3-Chloro-2,4-difluoro-5-methylpyridine is a liquid at room temperature. It has a molecular weight of 163.55.

Scientific Research Applications

Agrochemicals and Herbicides

3-Chloro-2,4-difluoro-5-methylpyridine: serves as a key intermediate in the synthesis of herbicides and agrochemicals. For instance:

• Fluazifop : This herbicide is widely used to control grassy weeds in crops like soybeans, peanuts, and cotton. .

Pharmaceutical Research

The compound’s structural features make it valuable for designing novel drugs. Researchers explore its potential in the following ways:

• Antimicrobial Agents : By modifying the pyridine ring, scientists can create derivatives with improved antibacterial properties. .

Photostability Studies

Some fluoroquinolone antibiotics (FQs) are photolabile, leading to phototoxicity as a side effect. Evaluating the intrinsic photostability of FQs is crucial. Hydroxylation at the 6-position is a common photodegradation pathway, resulting in impurities like 6-hydroxyciprofloxacin. .

Safety and Hazards

This compound is associated with several hazard statements, including H302, H315, H318, and H335. These indicate that it may be harmful if swallowed, cause skin irritation, cause serious eye damage, and may cause respiratory irritation.

Mechanism of Action

Target of Action

It’s known that similar compounds are often used in suzuki–miyaura cross-coupling reactions , which suggests that its targets could be various organoboron reagents used in these reactions .

Mode of Action

In the context of Suzuki–Miyaura cross-coupling reactions, 3-Chloro-2,4-difluoro-5-methylpyridine may interact with its targets through a process involving oxidative addition and transmetalation . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond. Transmetalation, on the other hand, occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Biochemical Pathways

It’s known that the compound plays a role in the suzuki–miyaura cross-coupling reaction , a widely-applied transition metal catalyzed carbon–carbon bond-forming reaction .

Result of Action

It’s known that the compound plays a role in the formation of carbon–carbon bonds in the suzuki–miyaura cross-coupling reaction , which is a crucial process in the synthesis of various organic compounds .

Action Environment

It’s known that the success of the suzuki–miyaura cross-coupling reaction, in which the compound plays a role, originates from a combination of exceptionally mild and functional group tolerant reaction conditions .